Fumaric acid, iron salt

• CAS No.: 14451-00-4
• Molecular Formula: C12H6Fe2O12
• Molecular Weight: 453.86 g/mol
• IUPAC Name: (E)-but-2-enedioate;iron(3+)
• InChI: InChI=1S/3C4H4O4.2Fe/c3*5-3(6)1-2-4(7)8;;/h3*1-2H,(H,5,6)(H,7,8);;/q;;;2*+3/p-6/b3*2-1+
• InChI Key: IMWCPTKSESEZCL-SPSNFJOYSA-H
• Isomeric SMILES: C(=C/C(=O)[O-])\C(=O)[O-].C(=C/C(=O)[O-])\C(=O)[O-].C(=C/C(=O)[O-])\C(=O)[O-].[Fe+3].[Fe+3]
• SMILES: C(=CC(=O)[O-])C(=O)[O-].C(=CC(=O)[O-])C(=O)[O-].C(=CC(=O)[O-])C(=O)[O-].[Fe+3].[Fe+3]
• Related CAS: 7705-12-6

Description

Fumaric acid, iron salt is a coordination compound formed by the combination of iron(III) ions and fumarate ions. It is known for its applications in various fields, including chemistry, biology, and industry. The compound is particularly noted for its role in the synthesis of metal-organic frameworks (MOFs) and its potential in photocatalytic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Fumaric acid, iron salt can be synthesized using a simple hydrothermal method. This involves refluxing a mixture of iron(III) chloride and fumaric acid in water as the solvent. The optimal conditions for the synthesis include using 60 mM concentrations of both iron(III) chloride and fumaric acid .

Industrial Production Methods: In industrial settings, the synthesis of this compound may involve larger-scale hydrothermal methods with precise control over temperature, pressure, and reactant concentrations to ensure consistent quality and yield. The use of advanced characterization techniques such as Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) is common to verify the morphology and structure of the synthesized compound .

Chemical Reactions Analysis

Types of Reactions: Fumaric acid, iron salt undergoes various chemical reactions, including:

Oxidation and Reduction: The iron(III) ion can participate in redox reactions, where it can be reduced to iron(II) or oxidized further under specific conditions.

Substitution Reactions: The fumarate ligand can be substituted with other ligands in coordination chemistry.

Common Reagents and Conditions:

Oxidation: In the presence of oxidizing agents like hydrogen peroxide, this compound can undergo oxidation reactions.

Reduction: Reducing agents such as sodium borohydride can reduce iron(III) to iron(II).

Major Products: The major products of these reactions depend on the specific reagents and conditions used. For example, the reduction of this compound with sodium borohydride can produce iron(II) fumarate .

Scientific Research Applications

Fumaric acid, iron salt has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of metal-organic frameworks (MOFs), which are materials with high surface areas and porosity, making them suitable for gas storage and separation.

Biology: this compound nanoparticles have been explored for their potential in drug delivery systems, particularly for delivering proteins like Cas9.

Medicine: The compound is studied for its role in iron supplementation and treatment of iron-deficiency anemia.

Industry: this compound is used in photocatalytic applications for the degradation of organic dyes in wastewater treatment.

Mechanism of Action

The mechanism of action of Fumaric acid, iron salt involves its ability to participate in redox reactions. In biological systems, iron is essential for the production of hemoglobin and other enzymes involved in cellular respiration and metabolism. The iron(III) ions can be reduced to iron(II), which then participates in various biochemical pathways .

Comparison with Similar Compounds

Ferrous Fumarate: A compound where iron is in the +2 oxidation state, commonly used in iron supplements.

Ferric Pyrophosphate: Another iron(III) compound used as an iron source in food fortification.

Comparison: Fumaric acid, iron salt is unique due to its coordination with fumarate ions, which provides specific properties such as its role in MOFs and photocatalysis. Compared to ferrous fumarate, this compound has different redox properties and applications. Ferric pyrophosphate, while also an iron(III) compound, is primarily used for its solubility and bioavailability in food applications .